- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Element
Recommended suppliers
Handan Zechi Trading Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Minglong (Xianning) Medicine Co., Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Enjia Trading Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Acyclic acetylenes
Acyclic acetylenes, also known as open-chain acetylenes, are a class of chemical compounds that contain at least one carbon-carbon triple bond (C≡C) in an unbranched or cyclic hydrocarbon chain. These compounds exhibit unique physical and chemical properties due to the presence of the highly reactive triple bond.
Acyclic acetylenes can be prepared through various synthetic methods, including catalytic hydrogenolysis of vinyl halides, oxymercuration reactions, and direct addition of acetylene to alkenes. They are widely used in organic synthesis as versatile precursors for the preparation of a wide range of organic compounds due to their triple bond reactivity.
Common derivatives include alkynes, which can undergo electrophilic substitution, addition, or polymerization reactions. Notable examples include ethyne (acetylene) and propyne. Acyclic acetylenes find applications in the production of plastics, rubbers, pharmaceuticals, and agrochemicals.
-
Melamine-Related Contaminations in Pharmaceuticals: A Growing ConcernMelamine-Related Contaminations in Pharmaceuticals: A Growing Concern Introduction Melamine, a nitrogen-rich heterocyclic compound, has gained significant attention due to its widespread use as a contaminant in various industries, including pharmaceuticals. The presence of melamine in pharmaceutical products poses serious health risks and has raised concerns about the quality and safety of...
-
Luliconazole: A Novel Antifungal Agent in Chemical BiopharmaceuticalsLuliconazole: A Novel Antifungal Agent in Chemical Biopharmaceuticals Introduction to Luliconazole Luliconazole is a novel antifungal agent that has garnered significant attention in the field of chemical biopharmaceuticals due to its potent efficacy against a wide range of fungal infections. This article delves into the synthesis, mechanism of action, clinical applications, and future potential...
-
Ligustrazine Hydrochloride: A Promising Compound in Chemical BiopharmaceuticalsLigustrazine Hydrochloride: A Promising Compound in Chemical Biopharmaceuticals Introduction to Ligustrazine Hydrochloride Ligustrazine hydrochloride, a synthetic compound derived from natural sources, has garnered significant attention in the fields of chemistry and biomedicine due to its diverse pharmacological activities. This article delves into the properties, applications, and potential of...
-
Novel Pharmaceutical Applications of Lecithins in Drug Delivery SystemsNovel Pharmaceutical Applications of Lecithins in Drug Delivery Systems Introduction to Lecithins and Their Role in Pharmacy Lecithins, derived from sources such as soybeans, have long been recognized for their versatile biological properties. These amphiphilic molecules consist of glycerol linked to fatty acids and phosphatides, making them ideal candidates for various biomedical applications. In...
-
Ranolazine: A Novel Antianginal Agent for Treating Chronic AnginaRanolazine: A Novel Antianginal Agent for Treating Chronic Angina Ranolazine: An Overview Ranolazine, a member of the benzothiazepine class of drugs, has emerged as a novel antianginal agent in the treatment of chronic angina. It is specifically indicated for the reduction of angina attacks in patients with stable coronary artery disease (CAD). Unlike traditional calcium channel blockers or...
